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Compound of Interest

Compound Name: (Rac)-Pregabalin-d10

Cat. No.: B12404528

For researchers, scientists, and drug development professionals, ensuring safe and compliant
handling of chemical compounds is paramount. This document provides a comprehensive
operational and disposal plan for (Rac)-Pregabalin-d10, a deuterated analog of Pregabalin.
The following procedures are designed to minimize risk and ensure the integrity of your
research.

(Rac)-Pregabalin-d10 is a stable, non-radioactive isotopically labeled compound.[1] While the
deuteration does not significantly alter the chemical hazards compared to its non-deuterated
counterpart, it is crucial to handle it with the same level of care. The Safety Data Sheet (SDS)
for Pregabalin indicates that the compound can cause serious eye damage, may lead to
drowsiness or dizziness, is suspected of harming fertility or an unborn child, and may cause
organ damage through prolonged or repeated exposure.[2][3]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for various stages
of handling (Rac)-Pregabalin-d10.
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Operational Plan: Step-by-Step Guidance

1. Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.

» Store the container in a cool, dry, and well-ventilated area, away from incompatible materials.

[6]
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o Keep the container tightly closed when not in use.[4] The recommended storage temperature
for the powder is -20°C for long-term stability (up to 3 years).[8]

2. Weighing and Aliquoting (Solid Form):

» All weighing and aliquoting of solid (Rac)-Pregabalin-d10 must be performed in a certified
chemical fume hood or a powder containment hood to avoid inhalation of dust particles.[4][8]

» Before handling, ensure you are wearing the appropriate PPE as detailed in the table above.
o Use dedicated spatulas and weighing boats.
o Handle the powder carefully to minimize the generation of dust.

 After weighing, securely seal the primary container and clean all equipment and the work
surface.

3. Dissolving the Compound:

e The process of dissolving (Rac)-Pregabalin-d10 should be carried out in a chemical fume
hood.

e Add the solvent to the weighed compound slowly to avoid splashing.

o Ensure the container is appropriately labeled with the compound name, concentration,
solvent, and date of preparation.

4. Handling of Solutions:
o Always wear appropriate PPE when handling solutions of (Rac)-Pregabalin-d10.
e Use a calibrated pipette for accurate transfer of the solution.

e Work in a well-ventilated area, preferably within a chemical fume hood.

Disposal Plan
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All waste containing (Rac)-Pregabalin-d10, including empty containers, contaminated PPE,
and solutions, must be treated as hazardous chemical waste.

1. Solid Waste:

e Collect all solid waste, including contaminated weighing boats, pipette tips, and gloves, in a
dedicated, clearly labeled hazardous waste container.

e The container should be made of a material compatible with the waste and must be kept
closed when not in use.[9]

2. Liquid Waste:

o Collect all liquid waste containing (Rac)-Pregabalin-d10 in a labeled, leak-proof hazardous
waste container.

e Do not mix with other incompatible waste streams.[10] For example, halogenated and non-
halogenated solvent wastes should be collected separately.[10]

e Aqueous waste should be collected separately from organic solvent waste.[10]

3. Empty Containers:

» A container that held (Rac)-Pregabalin-d10 is considered hazardous waste.

« If the container held an acutely hazardous waste, it must be triple-rinsed, and the rinsate
collected as hazardous waste.[10]

o For non-acutely hazardous waste containers, all contents should be removed, and the
container can then be disposed of as regular trash after defacing the label.[9] Given the
hazards of Pregabalin, it is prudent to treat the empty container as hazardous waste.

4. Final Disposal:

» All hazardous waste must be disposed of through a licensed hazardous material disposal
company.[4] Do not pour any waste containing (Rac)-Pregabalin-d10 down the drain.[9]

e Follow all federal, state, and local regulations for the disposal of hazardous waste.
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Caption: Workflow for the safe handling of (Rac)-Pregabalin-d10 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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